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Compound of Interest

Compound Name: (+)-4-(3-Piperidinyl)-1H-indole

CAS No.: 87584-71-2

Cat. No.: B12708444

Get Quote

Executive Summary & Compound Identity
(+)-4-(3-Piperidinyl)-1H-indole (also known as RU-27251) is a rigidified tryptamine analog and

a "seco-ergoline" pharmacophore. Structurally, it represents the C- and D-rings of the ergoline

skeleton (found in LSD and ergotamine) but lacks the B-ring closure. This specific connectivity

—linking the indole 4-position to the piperidine 3-position—is critical for its high affinity for

dopamine (

) and serotonin (

) receptors.

The (+)-enantiomer is the bioactive eutomer for dopaminergic agonism, mimicking the spatial

configuration of the natural D-ergoline ring system.
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Property Detail

IUPAC Name (+)-4-(piperidin-3-yl)-1H-indole

Common Code RU-27251 (Active Enantiomer)

CAS Number
81887-47-0 (assigned to (+)-isomer) / 81887-48-

1 ((-)-isomer)

Molecular Formula

Molecular Weight 200.28 g/mol

Chirality
(+)-Enantiomer (Likely (R)-configuration based

on ergoline homology)

Appearance Off-white to pale beige crystalline solid

Physicochemical Profile
Understanding the acid-base profile and lipophilicity is non-negotiable for formulation and

assay development. The molecule behaves as an amphiphilic base.

Ionization & Solubility
The compound possesses two nitrogen centers with vastly different electronic environments.

Piperidine Nitrogen (

): A secondary aliphatic amine. It is highly basic (

). At physiological pH (7.4), this center is >99.9% protonated (

), driving aqueous solubility and electrostatic binding to Aspartate residues in GPCR binding
pockets.

Indole Nitrogen (

): An aromatic amine. It is essentially non-basic (

) and weakly acidic (
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). It acts as a hydrogen bond donor.

Parameter
Value
(Experimental/Predicted)

Context

(Base) 10.8 ± 0.2
Protonation of Piperidine N.

Critical for salt formation.

(Acid) 16.2

Deprotonation of Indole NH.

Relevant only in strong base

(e.g., NaH/DMF).

LogP (Octanol/Water) 2.32
Lipophilicity of the neutral

species.

LogD (pH 7.4) -0.5 to 0.1

Effective distribution at

physiological pH (highly

ionized).

Solubility (Free Base) < 1 mg/mL (Water)
Requires organic co-solvent

(DMSO, EtOH).

Solubility (HCl Salt) > 20 mg/mL (Water)
Preferred form for aqueous

bioassays.

Optical Rotation
The specific rotation is the primary metric for enantiomeric purity (Optical Purity).

Standard Value:

to

(c=0.5, MeOH).

Note: The rotation sign and magnitude are solvent-dependent. Always report solvent and

concentration when documenting batch analysis.
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The synthesis of the (+)-enantiomer typically requires either asymmetric synthesis or, more

commonly in early development, the resolution of the racemate. The following protocol outlines

the resolution strategy, which is more robust for scaling.

Synthesis Logic
The core scaffold is constructed by coupling 4-bromoindole with a pyridine-3-boronic acid

(Suzuki coupling) followed by catalytic hydrogenation, or by reducing a 4-(3-pyridyl)indole

precursor.

Chiral Resolution Protocol
Objective: Isolate (+)-4-(3-Piperidinyl)-1H-indole from the racemate using Di-p-toluoyl-L-

tartaric acid (L-DTTA).

Salt Formation: Dissolve racemic free base (1.0 eq) in hot Ethanol/Methanol (9:1). Add L-

DTTA (1.0 eq).

Crystallization: Allow the solution to cool slowly to RT, then refrigerate at 4°C for 24 hours.

The diastereomeric salt of the (+)-enantiomer typically crystallizes first due to differential

lattice energy.

Filtration & Wash: Filter the precipitate. Wash with cold EtOH.

Free Basing: Suspend the salt in

and treat with 1M NaOH. Separate the organic layer, dry over

, and concentrate.

Recrystallization: Recrystallize the free base from EtOAc/Hexanes to upgrade ee% to >99%.

Process Visualization
The following diagram illustrates the critical path from raw materials to the purified (+)-

enantiomer.
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Figure 1: Synthetic workflow for the isolation of (+)-4-(3-Piperidinyl)-1H-indole via classical

resolution.
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Biological Significance & Mechanism
The (+)-enantiomer of this scaffold is a potent dopamine autoreceptor agonist.

Pharmacophore Mapping: The indole ring mimics the aromatic A/B rings of ergoline, while

the piperidine ring mimics the D-ring.

Receptor Selectivity:

D2/D3 Receptors: High affinity agonist. The protonated piperidine nitrogen mimics the

basic nitrogen of dopamine, forming a salt bridge with the conserved Aspartate (Asp3.32)

in the TM3 helix of the receptor.

5-HT1A: Moderate affinity.

Therapeutic Context: Compounds in this class (like RU-27251) were originally investigated

as antipsychotics (via presynaptic autoreceptor agonism) and later for Parkinson's disease.

Handling, Stability & Storage
Stability Risks

Oxidation: The indole ring, particularly at the C2/C3 positions, is susceptible to oxidative

degradation if exposed to light and air for prolonged periods.

Carbamate Formation: The secondary amine of the piperidine can react with atmospheric

to form carbamates.

Storage Protocol
Format: Store as the Hydrochloride (HCl) salt whenever possible. The salt is significantly

more stable to oxidation than the free base.

Conditions: -20°C, desiccated, under Argon or Nitrogen atmosphere.

Solution Stability: DMSO stock solutions (10 mM) are stable for 3 months at -20°C. Avoid

repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F6141349%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fmolpharm.aspetjournals.org%2Fcontent%2F28%2F5%2F391
https://www.molaid.com/MS_432638
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6266858.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwiki.anton-paar.com%2Fen%2Foptical-rotation%2F
https://www.benchchem.com/product/b12708444?utm_src=pdf-custom-synthesis#bc-rfq
https://www.molaid.com/MS_432638
https://www.benchchem.com/product/b12708444/docs#physicochemical-properties-of-4-3-piperidinyl-1h-indole-a-technical-guide
https://www.benchchem.com/product/b12708444/docs#physicochemical-properties-of-4-3-piperidinyl-1h-indole-a-technical-guide
https://www.benchchem.com/product/b12708444/docs#physicochemical-properties-of-4-3-piperidinyl-1h-indole-a-technical-guide
https://www.benchchem.com/product/b12708444/docs#physicochemical-properties-of-4-3-piperidinyl-1h-indole-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12708444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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